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Compound of Interest

Compound Name: Ethanamine, N-ethyl-2,2-difluoro-

CAS No.: 95353-03-0

Cat. No.: B13295519

Get Quote

Abstract
This application note details the strategic utilization of N-ethyl-2,2-difluoroethanamine (CAS

1010097-80-9) as a high-value building block in medicinal chemistry. We provide validated

protocols for incorporating the N-ethyl-N-(2,2-difluoroethyl) moiety—a metabolically robust

bioisostere of the diethylamino group—into heterocyclic scaffolds. The guide covers two

primary workflows: Late-Stage Nucleophilic Aromatic Substitution (

) for functionalizing electron-deficient heterocycles (pyrimidines, quinolines) and a De Novo
Hantzsch Synthesis for constructing fluorinated aminothiazoles.

Introduction: The Fluorine Effect in Nitrogen
Heterocycles
In modern drug discovery, the N-ethyl-N-(2,2-difluoroethyl) amine motif serves as a critical tool

for multiparameter optimization. Unlike a standard diethylamino group, the incorporation of the

moiety introduces unique physicochemical changes:
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Modulation: The electron-withdrawing fluorine atoms reduce the basicity of the proximal
nitrogen (typically by 1–2 log units), improving membrane permeability and reducing hERG
liability.

Metabolic Stability: The

bond effectively blocks cytochrome P450-mediated oxidative dealkylation at the

-position, prolonging half-life (

).

Lipophilicity: The

group acts as a lipophilic hydrogen bond donor, potentially enhancing binding affinity via
interactions with protein carbonyls.

Reagent Profile & Handling
Parameter Specification

Chemical Name N-Ethyl-2,2-difluoroethanamine Hydrochloride

CAS Number 1010097-80-9

Molecular Formula

MW 145.58 g/mol (salt); 109.12 g/mol (free base)

Appearance White to off-white hygroscopic solid

Solubility
Soluble in Water, Methanol, DMSO; Sparingly

soluble in DCM (salt form)

Storage 2–8°C, under inert atmosphere (Ar/N2)

Critical Handling Note: The reagent is typically supplied as the hydrochloride salt to prevent

volatility and oxidation. For all reactions described below, an in situ free-basing strategy using

an excess of organic base (DIPEA or

) or inorganic base (

) is required.
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Application I: Late-Stage Functionalization via
Objective: Installation of the fluorinated amine side chain onto electron-deficient heterocycles

(e.g., 4-chloropyrimidine, 2-chloroquinoline).

Mechanism & Rationale
The reaction proceeds via an addition-elimination mechanism. The secondary amine

(generated in situ) attacks the electrophilic carbon of the heterocycle, forming a Meisenheimer-

like complex, followed by the expulsion of the chloride leaving group. The difluoroethyl group's

inductive effect slightly reduces the nucleophilicity of the nitrogen compared to diethylamine,

requiring elevated temperatures or polar aprotic solvents.

Experimental Protocol
Reagents:

Substrate: 4-Chloro-2-methylpyrimidine (1.0 equiv)

Reagent: N-Ethyl-2,2-difluoroethanamine HCl (1.2 equiv)

Base:

-Diisopropylethylamine (DIPEA) (3.0 equiv)

Solvent: Anhydrous DMSO or NMP (Concentration 0.2 M)

Step-by-Step Procedure:

Preparation: In a dried reaction vial equipped with a magnetic stir bar, dissolve 4-chloro-2-

methylpyrimidine (1.0 mmol, 128 mg) in anhydrous DMSO (5 mL).

Activation: Add DIPEA (3.0 mmol, 522 µL) to the solution. Stir for 5 minutes at room

temperature to ensure a basic environment.

Addition: Add N-Ethyl-2,2-difluoroethanamine HCl (1.2 mmol, 175 mg) in one portion.

Reaction: Seal the vial and heat to 100°C for 4–6 hours.
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Monitoring: Check reaction progress via LC-MS. The product peak (M+H = 202.1) should

dominate; starting material (M+H = 129.0) should disappear.

Work-up: Cool to room temperature. Dilute with Ethyl Acetate (30 mL) and wash with water

(2 x 10 mL) and brine (1 x 10 mL) to remove DMSO and salts.

Purification: Dry the organic layer over

, filter, and concentrate. Purify via flash chromatography (Hexanes/EtOAc gradient).

Self-Validating Checkpoint:

Success Indicator: Appearance of a triplet of triplets in

NMR around

5.8–6.2 ppm (

), characteristic of the terminal

proton.

Application II: De Novo Synthesis of Fluorinated 2-
Aminothiazoles
Objective: Construction of a thiazole ring bearing the N-ethyl-N-difluoroethylamino group using

a modified Hantzsch synthesis.

Mechanism & Rationale
This protocol builds the heterocycle around the fluorinated amine.

Thiourea Formation: The amine reacts with benzoyl isothiocyanate, followed by hydrolysis, to

form the 1,1-disubstituted thiourea.

Cyclization: The thiourea sulfur attacks an

-haloketone, followed by cyclodehydration to form the thiazole ring.

Visual Workflow (Graphviz)
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N-Ethyl-2,2-difluoroethanamine
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Step 1: Thiourea Formation
(+ Benzoyl Isothiocyanate)
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2-(N-ethyl-N-difluoroethylamino)-4-phenylthiazole

  - H2O, - HBr  
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Caption: Logical flow for the de novo construction of fluorinated aminothiazoles starting from

the amine building block.

Experimental Protocol
Phase 1: Synthesis of the Thiourea Intermediate

Suspend N-Ethyl-2,2-difluoroethanamine HCl (5.0 mmol) in DCM (20 mL). Add

(11.0 mmol) and cool to 0°C.

Dropwise add Benzoyl isothiocyanate (5.0 mmol). Stir at RT for 2 hours.

Concentrate and redissolve the residue in MeOH (20 mL). Add

(10.0 mmol) and stir overnight to hydrolyze the benzoyl group.

Filter salts, concentrate, and extract with EtOAc. The resulting 1-ethyl-1-(2,2-

difluoroethyl)thiourea is often pure enough for the next step.

Phase 2: Cyclization

Dissolve the thiourea (1.0 equiv) and 2-bromoacetophenone (1.0 equiv) in Ethanol (0.5 M).

Heat to reflux for 3 hours.

Cool to RT. The product often precipitates as the HBr salt.

Collect by filtration or neutralize with saturated

and extract with DCM.

Troubleshooting & Critical Parameters
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Issue Probable Cause Corrective Action

Low Yield in Incomplete free-basing of the

amine salt.

Increase DIPEA to 4.0 equiv;

ensure pre-stirring time of 10

mins before adding substrate.

No Reaction (Steric)
Substrate is too hindered or

electron-rich.

Switch solvent to NMP and

increase temp to 140°C

(microwave irradiation

recommended).

Side Product Formation
Elimination of HF

(defluorination).

Avoid strong inorganic bases

(e.g., NaH, KOtBu) at high

temperatures. Stick to DIPEA

or

.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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